((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid

• IUPAC Name: 2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid
• InChI: InChI=1S/C9H18N2O2/c1-10(2)6-8-4-3-5-11(8)7-9(12)13/h8H,3-7H2,1-2H3,(H,12,13)/t8-/m0/s1
• InChI Key: PJJLZTXGKQRQQF-QMMMGPOBSA-N
• Canonical SMILES: CN(C)CC1CCCN1CC(=O)O
• Isomeric SMILES: CN(C)C[C@@H]1CCCN1CC(=O)O
• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol

Description

((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid is a chiral pyrrolidine derivative characterized by a dimethylaminomethyl substituent at the 2-position of the pyrrolidine ring and an acetic acid moiety attached to the 1-position. The compound’s stereochemistry is defined by the (S)-configuration at the pyrrolidine’s chiral center, which may influence its biological activity and interaction with enantioselective targets . Despite its discontinued commercial availability , the compound’s structural features make it a candidate for further pharmacological exploration, particularly in applications requiring chiral specificity or neuromodulatory activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid typically involves the reaction of pyrrolidine derivatives with dimethylamine and acetic acid under controlled conditions. The reaction may require catalysts to enhance the yield and selectivity of the desired product.

Industrial Production Methods: Industrial production of ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid often involves large-scale synthesis using optimized reaction conditions to ensure high purity and yield. Techniques such as continuous flow reactors and advanced purification methods are employed to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the dimethylamino group may be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles depending on the desired product.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemical Applications

Building Block in Organic Synthesis

• This compound serves as a versatile building block in the synthesis of more complex molecules. Its structure allows it to participate in various chemical reactions, facilitating the development of new compounds with desired properties.

Table 1: Chemical Reactions Involving ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid

Reaction Type	Description	Reference
Alkylation	Used to introduce alkyl groups into molecules
Amide Formation	Reacts with carboxylic acids to form amides
Coupling Reactions	Engages in coupling reactions for complex synthesis

Biological Applications

Investigating Biological Interactions

• The compound is utilized to study its interactions with biological molecules, particularly in understanding the mechanisms of action of related compounds. It can serve as a probe for investigating structure-activity relationships (SAR) in drug design.

Case Study: Serotonin Transporter (SERT) Interaction

• Research has shown that analogues of this compound exhibit selectivity for the serotonin transporter (SERT), which plays a critical role in regulating neurotransmitter levels associated with mood and anxiety disorders. The binding affinity and modulation of SERT by these compounds highlight their potential therapeutic applications .

Table 2: Binding Affinity of Analogues at SERT

Compound ID	Binding Affinity (Ki, nM)	Activity Type	Reference
Compound 15	19.7	Allosteric Modulator
Compound 51	30.2	Competitive Inhibitor

Medicinal Applications

Therapeutic Potential

• ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid is being explored for its potential as a lead compound in drug development targeting various diseases. Its ability to modulate neurotransmitter systems makes it a candidate for treating psychiatric disorders.

Case Study: Antiviral Activity

• Recent studies have demonstrated that derivatives of this compound exhibit antiviral activity against flaviviruses such as Zika and dengue. The mechanism involves inhibition of viral proteases, indicating its potential as a therapeutic agent against viral infections .

Table 3: Antiviral Activity of Derivatives

Compound ID	IC50 (μM)	Virus Type	Reference
Compound 12	0.62	Zika Virus
Compound 16	2.14	Dengue Virus

Mechanism of Action

The mechanism of action of ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on the context. The pathways involved include modulation of enzymatic activity and alteration of cellular signaling processes.

Comparison with Similar Compounds

Key Observations:

The dimethylaminomethyl group in the primary compound introduces moderate lipophilicity while maintaining ionizability due to the tertiary amine.

Basicity and Ionization: The dimethylaminomethyl group (pKa ~8–10) ensures protonation at physiological pH, facilitating ionic interactions with biological targets (e.g., ion channels or GPCRs). In contrast, compounds with alkylamino groups (e.g., ethyl or isopropyl) may exhibit variable pKa values, altering their charge states and binding affinities .

Stereochemical Influence :

• All listed compounds retain the (S)-configuration, suggesting enantioselective activity. For example, (S)-pyrrolidine derivatives are often prioritized in drug design for their compatibility with chiral biological targets .

Functional Group Contributions

• Acetic Acid Moiety : Common to all compounds, this group enhances water solubility and enables salt formation (e.g., sodium or hydrochloride salts), which is critical for bioavailability. It may also participate in hydrogen bonding with target proteins .
• Aminoalkyl Chains: The dimethylaminomethyl group provides a rigid, compact structure, while ethyl or isopropyl groups introduce flexibility. These differences may influence conformational dynamics during receptor binding .

Pharmacological Implications (Theoretical)

• Neuromodulation: Structural similarity to pyrrolidine-based nootropics (e.g., racetams) implies possible cognitive-enhancing or neuroprotective effects.
• Anticholinergic Activity : The tertiary amine may interact with muscarinic or nicotinic receptors, though selectivity requires further study.
• Prodrug Potential: The acetic acid group could serve as a prodrug moiety, enabling esterase-mediated release of active metabolites.

Biological Activity

((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid is a compound of significant interest in biological research due to its potential roles in modulating various biological pathways and interactions with biomolecules. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a chiral structure, featuring a dimethylamino group attached to a pyrrolidine ring. This unique configuration imparts distinct chemical properties that are valuable in medicinal chemistry and organic synthesis.

The biological activity of ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid is primarily attributed to its interactions with specific molecular targets, such as enzymes and receptors. It can function as either an inhibitor or activator , depending on the biological context. Key mechanisms include:

• Enzyme Modulation : The compound may alter enzymatic activity, impacting metabolic pathways.
• Cell Signaling Alteration : It can influence cellular signaling processes, which may affect cell proliferation and apoptosis.

Biological Activity and Research Findings

Research has highlighted various aspects of the biological activity of ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid:

• Pharmacological Applications :
  • The compound has been studied for its potential as a therapeutic agent in various conditions due to its ability to interact with key biological targets.
  • Its chiral nature allows for the design of enantiomerically pure drugs, enhancing efficacy and reducing side effects.
• In Vitro Studies :
  • Studies have demonstrated that the compound exhibits significant activity against specific enzyme targets, suggesting potential applications in drug development .
  • For instance, it has shown promise in modulating the activity of cyclin-dependent kinases, which are crucial in cell cycle regulation .
• Case Studies :
  • A notable case involved the evaluation of ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid in models of neuropathic pain, where it displayed analgesic properties superior to other compounds tested .
  • Another study focused on its role in inhibiting specific kinases associated with cancer progression, indicating potential anti-cancer properties .

Comparative Analysis

To better understand the significance of ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid, it is helpful to compare it with similar compounds:

Compound Name	Structure	Biological Activity	Unique Features
((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid	Structure	Enzyme modulation, analgesic effects	Chiral nature enhances drug design
((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-propionic acid	Similar	Moderate analgesic effects	Less potent than acetic acid variant
((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-butyric acid	Similar	Limited studies available	Potential for longer half-life

Future Directions

Ongoing research aims to further elucidate the precise mechanisms by which ((S)-2-Dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid exerts its biological effects. Future studies may focus on:

• In Vivo Studies : Evaluating pharmacokinetics and therapeutic efficacy in animal models.
• Structural Modifications : Investigating how variations in structure can enhance or alter biological activity.
• Clinical Trials : Exploring potential applications in treating specific diseases, particularly those involving pain modulation and cancer.